4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide

• IUPAC Name: 4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide
• InChI: InChI=1S/C17H17ClN2O4/c1-12-4-9-15(16(11-12)20(22)23)19-17(21)3-2-10-24-14-7-5-13(18)6-8-14/h4-9,11H,2-3,10H2,1H3,(H,19,21)
• InChI Key: TWTMJMYIMAMKPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCCOC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide is a synthetic compound that belongs to the family of herbicides known as aryloxyphenoxypropionates. This herbicide is widely used in agriculture to control grassy weeds in crops such as maize, wheat, and rice. The chemical formula of this herbicide is C17H18ClNO4, and it has a molecular weight of 347.79 g/mol.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide involves the inhibition of the enzyme acetyl-CoA carboxylase (ACC). ACC is involved in the biosynthesis of fatty acids, which are essential for the growth and development of plants. By inhibiting ACC, the herbicide disrupts the biosynthesis of fatty acids, leading to the death of the plant.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide have been extensively studied. The compound has been shown to inhibit the growth and development of plants by disrupting the biosynthesis of fatty acids. It has also been shown to affect the metabolism of carbohydrates and amino acids in plants.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide in lab experiments include its high potency and selectivity for inhibiting ACC. The compound is also readily available and relatively inexpensive. However, the use of this herbicide in lab experiments requires careful handling and disposal due to its toxicity.

Future Directions

There are several future directions for research on 4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide. These include:
1. Developing new herbicides with improved selectivity and potency for ACC inhibition.
2. Studying the potential use of this herbicide as a fungicide and insecticide.
3. Investigating the environmental impact of this herbicide and developing strategies to minimize its impact on non-target organisms.
4. Studying the mechanism of resistance to this herbicide in plants and developing strategies to overcome resistance.
5. Investigating the potential use of this herbicide in combination with other herbicides to improve weed control efficacy.

Synthesis Methods

The synthesis of 4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide involves the reaction of 4-chlorophenol with 4-methyl-2-nitrophenol in the presence of a base such as sodium hydroxide. The resulting product is then reacted with 4-chlorobutyryl chloride to form the final product.

Scientific Research Applications

4-(4-chlorophenoxy)-N-(4-methyl-2-nitrophenyl)butanamide has been extensively studied for its herbicidal properties. It is widely used in agriculture to control grassy weeds in crops such as maize, wheat, and rice. The compound has also been studied for its potential use as a fungicide and insecticide.